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Compound of Interest

Compound Name: MCLA hydrochloride

Cat. No.: B162012 Get Quote

CAS Number: 128322-44-1

This document provides an in-depth technical guide on MCLA (2-Methyl-6-(4-

methoxyphenyl)-3,7-dihydroimidazo[1,2-a]pyrazin-3-one) hydrochloride, a highly sensitive

chemiluminescent probe. It is intended for researchers, scientists, and drug development

professionals working in fields where the detection of reactive oxygen species (ROS) is critical.

Core Properties and Specifications
MCLA hydrochloride is a Cypridina luciferin analog widely used for the detection and

quantification of superoxide anions (O₂•⁻) and singlet oxygen (¹O₂).[1] Its high sensitivity

makes it a valuable tool in studies related to oxidative stress, inflammation, and various

pathological conditions.
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Property Value Source

CAS Number 128322-44-1 MedChemExpress

Molecular Formula C₁₄H₁₄ClN₃O₂ Ruixibiotech

Molecular Weight 291.73 g/mol Sigma-Aldrich

Appearance
Faint yellow to very dark

orange powder
Sigma-Aldrich

Purity ≥98% (HPLC) Sigma-Aldrich

Solubility
Solvent Solubility Notes Source

DMSO 10 mg/mL (34.28 mM)

Requires ultrasonic

and warming to 60°C.

Hygroscopic DMSO

can impact solubility.

MedChemExpress

DMSO 2 mg/mL
Clear solution when

warmed.
Sigma-Aldrich

Spectral Properties
Parameter Wavelength Source

Excitation (Ex) ~430 nm Sigma-Aldrich

Emission (Em) ~549 nm (fluorescence) Sigma-Aldrich

Chemiluminescence ~455 nm (blue) Sigma-Aldrich

Mechanism of Action
MCLA's utility as a chemiluminescent probe lies in its reaction with specific ROS, primarily

superoxide and singlet oxygen. The fundamental mechanism involves the oxidation of MCLA,

leading to the formation of an excited-state product that emits light upon relaxation.
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The proposed mechanism for the chemiluminescence of MCLA in the presence of oxygen

involves the formation of an unstable peroxide intermediate, which then decays, releasing a

quantum of light.[2] The reaction is highly sensitive to pH, with the protonated form of MCLA

exhibiting reduced luminescence.[2]
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Mechanism of MCLA-based chemiluminescence.

Experimental Protocols
The following are generalized protocols for the use of MCLA in detecting superoxide.

Researchers should optimize these protocols for their specific experimental systems.

Preparation of MCLA Stock Solution
Reconstitution: Prepare a stock solution of MCLA hydrochloride in high-quality, anhydrous

DMSO. Given the potential for hygroscopic DMSO to affect solubility, using a freshly opened

vial is recommended.[3]

Concentration: A common stock solution concentration is 10 mg/mL.[3] Aiding dissolution

may require warming the solution to 60°C and using an ultrasonic bath.[3]

Storage: Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month in

tightly sealed, light-protected aliquots.[3]
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In Vitro Superoxide Dismutase (SOD) Activity Assay
This protocol is adapted from a method for measuring SOD activity in human erythrocytes.[3]

Reaction Mixture Preparation: In a total volume of 3.0 mL, prepare a standard reaction

mixture containing:

50 mM Tris-HCl buffer with 0.1 mM EDTA (pH 7.8)

5 x 10⁻⁵ M hypoxanthine

Xanthine Oxidase (XOD) (6.5 U)

Varying concentrations of SOD (0.2 to 20 ng/mL) or sample

Initiation of Measurement:

Add 1 x 10⁻⁷ M MCLA hydrochloride to the reaction mixture (excluding XOD).

Measure the baseline chemiluminescence for 4 minutes using a luminescence reader at

25°C.

Initiate the superoxide-generating reaction by adding XOD.

Continue to measure chemiluminescence for an additional 4 minutes.

Data Analysis: The inhibition of chemiluminescence in the presence of SOD is used to

calculate the SOD activity.
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Workflow for in vitro SOD activity assay using MCLA.

Detection of Superoxide in Cell Culture
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This protocol provides a general framework for measuring superoxide production in live cells.

Cell Preparation: Culture cells to the desired confluency in a suitable plate format (e.g., 96-

well white-walled plates for luminescence assays).

Pre-incubation: Wash the cells with a suitable buffer (e.g., Hanks' Balanced Salt Solution).

MCLA Loading: Add MCLA to the cells at a final concentration to be optimized by the user.

Stimulation: If applicable, add the stimulus to induce ROS production.

Measurement: Immediately begin measuring chemiluminescence using a plate-based

luminometer. The kinetic measurement will show the rate of superoxide production.

Data Presentation
Quantitative Data Summary

Parameter Value Unit Notes Source

Purity ≥98 % (HPLC)

High purity is

crucial for

reliable results.

Sigma-Aldrich

Molarity (10

mg/mL)
34.28 mM In DMSO.

MedChemExpres

s

Storage (Stock

Solution)
-80 or -20 °C

For 6 months or

1 month,

respectively.

MedChemExpres

s

Working

Concentration

(SOD Assay)

1 x 10⁻⁷ M
MedChemExpres

s

Detection Limit

(Flow Injection)
0.074 nM For superoxide. ResearchGate

Considerations and Limitations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While MCLA is a highly sensitive probe for superoxide, researchers should be aware of

potential interferences and limitations:

pH Sensitivity: MCLA's chemiluminescence is pH-dependent, with reduced signal in acidic

conditions.[2]

Autoxidation: MCLA can undergo autoxidation in aqueous solutions, leading to a background

signal.[2] Pre-incubation of the MCLA solution before addition to cells can help mitigate this.

[2]

Quenching: The chemiluminescent signal can be quenched by substances commonly found

in biological systems, such as iron ions, glutathione, and ascorbate.[2]

Specificity: While highly sensitive to superoxide, MCLA also reacts with singlet oxygen.[4]

Careful experimental design and the use of specific scavengers are necessary to distinguish

between different ROS.

Conclusion
MCLA hydrochloride is a powerful tool for the sensitive detection of superoxide and singlet

oxygen in a variety of research applications. A thorough understanding of its mechanism of

action, proper handling, and potential interferences is essential for obtaining accurate and

reproducible results. The protocols and data presented in this guide provide a solid foundation

for the successful implementation of MCLA-based chemiluminescence assays in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The antioxidant action of 2-methyl-6-(p-methoxyphenyl)-3,7-dihydroimidazo[1,2-alpha]pyra
z in-3-one (MCLA), a chemiluminescence probe to detect superoxide anions - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. longdom.org [longdom.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.longdom.org/open-access-pdfs/on-the-use-of-mcla-for-chemiluminescent-measurement-of-reactive-oxygen-species.pdf
https://www.longdom.org/open-access-pdfs/on-the-use-of-mcla-for-chemiluminescent-measurement-of-reactive-oxygen-species.pdf
https://www.longdom.org/open-access-pdfs/on-the-use-of-mcla-for-chemiluminescent-measurement-of-reactive-oxygen-species.pdf
https://www.longdom.org/open-access-pdfs/on-the-use-of-mcla-for-chemiluminescent-measurement-of-reactive-oxygen-species.pdf
https://pubmed.ncbi.nlm.nih.gov/12950060/
https://www.benchchem.com/product/b162012?utm_src=pdf-body
https://www.benchchem.com/product/b162012?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9688569/
https://pubmed.ncbi.nlm.nih.gov/9688569/
https://pubmed.ncbi.nlm.nih.gov/9688569/
https://www.longdom.org/open-access-pdfs/on-the-use-of-mcla-for-chemiluminescent-measurement-of-reactive-oxygen-species.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. medchemexpress.com [medchemexpress.com]

4. MCLA-dependent chemiluminescence suggests that singlet oxygen plays a pivotal role in
myeloperoxidase-catalysed bactericidal action in neutrophil phagosomes - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [MCLA Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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